Cas no 1744-14-5 (9-methyl-6-(trifluoromethyl)-9H-purin-2-amine)
1744-14-5 structure
Product Name:9-methyl-6-(trifluoromethyl)-9H-purin-2-amine
CAS No:1744-14-5
MF:C7H6F3N5
MW:217.151250362396
MDL:MFCD08436649
CID:231009
PubChem ID:249119
Update Time:2025-04-19
9-methyl-6-(trifluoromethyl)-9H-purin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purin-2-amine,9-methyl-6-(trifluoromethyl)-
- 9-METHYL-6-(TRIFLUOROMETHYL)-9H-PURIN-2-AMINE
- 9-methyl-6-(trifluoromethyl)purin-2-amine
- AC1L6NS2
- AC1Q4K1Y
- AR-1H5879
- CTK4D4977
- F2124-0875
- MolPort-003-356-167
- NSC67092
- IFLAB-BB F2124-0875
- 9-Methyl-6-trifluoromethyl-9H-purin-2-ylamine
- [9-methyl-6-(trifluoromethyl)purin-2-yl]amine
- EN300-238187
- NSC-67092
- 9-methyl-6-(trifluoromethyl)-9H-purin-2-amine, AldrichCPR
- 1744-14-5
- CS-0241795
- AKOS000320390
- DTXSID10290157
- NSC 67092
- 9-methyl-6-(trifluoromethyl)-9H-purin-2-amine
-
- MDL： MFCD08436649
- Inchi： 1S/C7H6F3N5/c1-15-2-12-3-4(7(8,9)10)13-6(11)14-5(3)15/h2H,1H3,(H2,11,13,14)
- InChI Key： ULPNHMMJISXCBK-UHFFFAOYSA-N
- SMILES： FC(C1=C2C(=NC(N)=N1)N(C)C=N2)(F)F
Computed Properties
- Exact Mass: 217.05768
- Monoisotopic Mass: 217.05752970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- Color/Form: NA
- Density: 1.8±0.1 g/cm3
- Boiling Point: 401.6±55.0 °C at 760 mmHg
- Flash Point: 69.3±22.0 °C
- PSA: 69.62
- LogP: 1.54550
9-methyl-6-(trifluoromethyl)-9H-purin-2-amine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 36
- Safety Instruction： 26
- Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
9-methyl-6-(trifluoromethyl)-9H-purin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M343158-10mg |
9-Methyl-6-trifluoromethyl-9H-purin-2-ylamine |
1744-14-5 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M343158-50mg |
9-Methyl-6-trifluoromethyl-9H-purin-2-ylamine |
1744-14-5 | 50mg |
$ 185.00 | 2022-06-03 | ||
| TRC | M343158-100mg |
9-Methyl-6-trifluoromethyl-9H-purin-2-ylamine |
1744-14-5 | 100mg |
$ 275.00 | 2022-06-03 | ||
| Chemenu | CM237013-1g |
9-Methyl-6-(trifluoromethyl)-9H-purin-2-amine |
1744-14-5 | 97% | 1g |
$*** | 2023-03-30 | |
| Enamine | EN300-238187-0.05g |
9-methyl-6-(trifluoromethyl)-9H-purin-2-amine |
1744-14-5 | 95% | 0.05g |
$168.0 | 2024-06-19 | |
| Enamine | EN300-238187-0.1g |
9-methyl-6-(trifluoromethyl)-9H-purin-2-amine |
1744-14-5 | 95% | 0.1g |
$252.0 | 2024-06-19 | |
| Enamine | EN300-238187-0.25g |
9-methyl-6-(trifluoromethyl)-9H-purin-2-amine |
1744-14-5 | 95% | 0.25g |
$361.0 | 2024-06-19 | |
| Enamine | EN300-238187-0.5g |
9-methyl-6-(trifluoromethyl)-9H-purin-2-amine |
1744-14-5 | 95% | 0.5g |
$569.0 | 2024-06-19 | |
| Enamine | EN300-238187-1.0g |
9-methyl-6-(trifluoromethyl)-9H-purin-2-amine |
1744-14-5 | 95% | 1.0g |
$728.0 | 2024-06-19 | |
| Enamine | EN300-238187-2.5g |
9-methyl-6-(trifluoromethyl)-9H-purin-2-amine |
1744-14-5 | 95% | 2.5g |
$1428.0 | 2024-06-19 |
9-methyl-6-(trifluoromethyl)-9H-purin-2-amine Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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